Cas no 1015874-87-9 (2-{[1-(3,4-dimethylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-{[1-(3,4-dimethylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1015874-87-9
• MF: C₂₃H₂₅N₃O₃S
• MW: 423.527904272079
• CID: 6505791
• Update Time: 2023-12-28

2-{[1-(3,4-dimethylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(3,4-dimethylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline
• Methanone, [4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-3,5-dimethyl-1H-pyrazol-1-yl](3,4-dimethylphenyl)-

• Inchi： 1S/C23H25N3O3S/c1-15-9-10-20(13-16(15)2)23(27)26-18(4)22(17(3)24-26)30(28,29)25-12-11-19-7-5-6-8-21(19)14-25/h5-10,13H,11-12,14H2,1-4H3
• InChI Key： BKTUEKTUYMZIPC-UHFFFAOYSA-N
• SMILES： C(N1C(C)=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C(C)=N1)(C1=CC=C(C)C(C)=C1)=O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 653.9±65.0 °C(Predicted)
• pka: -3.37±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles